1-(tert-butyl)-4-isopropyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-tert-butyl-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C24H32N6O2/c1-17(2)21-19-15-25-30(24(3,4)5)22(19)23(32)29(26-21)16-20(31)28-13-11-27(12-14-28)18-9-7-6-8-10-18/h6-10,15,17H,11-14,16H2,1-5H3
• InChI Key: SDJFXZSDIYYZOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H32N6O2
• Molecular Weight: 436.5 g/mol

Description

1-(tert-butyl)-4-isopropyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C24H32N6O2 and its molecular weight is 436.56. The purity is usually 95%.
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Scientific Research Applications

Structural Diversity and Chemical Reactions

Structural Diversity of Ethylzinc Derivatives : Studies on ethylzinc derivatives of substituted pyrazoles, such as 3,5-dimethylpyrazole and 3,5-di-tert-butylpyrazole, show diverse structures and reactivity patterns in both solution and solid states. These findings suggest that substituted pyrazoles, including compounds similar to the one , could be valuable in developing organozinc reagents with specific reactivity and selectivity for synthetic applications (Komorski et al., 2020).

Synthesis and Cyclization Reactions : The reactivity of pyrazolopyrimidinyl keto-esters in synthesizing new compounds through cyclization reactions indicates the potential for designing molecules with targeted chemical properties. Such studies highlight the versatility of pyrazole-based compounds in synthesizing new chemical entities with potential applications in various fields of research (Abd & Awas, 2008).

Chemoselective Synthesis : The ability to tune chemoselectivity in the synthesis of complex pyrazole derivatives offers insights into the manipulation of such compounds for specific scientific applications. This includes the synthesis of hexahydropyrazoloquinolinones and related compounds, showcasing the potential for creating diverse molecular structures with specific functionalities (Chebanov et al., 2008).

Potential Biological Activities

Anticancer and Anti-inflammatory Properties : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting the potential therapeutic applications of pyrazole-based compounds. This suggests that structurally similar compounds might also possess significant biological activities and could be explored for drug development (Rahmouni et al., 2016).

Enzymatic Activity Enhancement : The modification of enzymes' reactivity through the interaction with pyrazolopyrimidin derivatives points to the potential of such compounds in biocatalysis and enzyme engineering. This could pave the way for their application in enhancing enzymatic reactions critical in industrial and pharmaceutical processes (Abd & Awas, 2008).